3-(Butylthio)butan-1-amine
Overview
Description
3-(Butylthio)butan-1-amine is a specialty product for proteomics research . It has a molecular formula of C8H19NS and a molecular weight of 161.31 .
Chemical Reactions Analysis
Detailed analysis of the reaction network shows that the Schiff base N-[butylidene]butan-1-amine is the most prominent initial product and, only after nearly all butyraldehyde had been converted to N-[butylidene]butan-1-amine, amines are detected in the product mixture .Physical And Chemical Properties Analysis
Amines of low molar mass are quite soluble in water . The main chemical property of amines is their ability to act as weak organic bases .Scientific Research Applications
Proteomics Research
3-(Butylthio)butan-1-amine is utilized in proteomics studies. Researchers use it to modify proteins by attaching it to specific amino acid residues. This modification can aid in protein purification, labeling, and structural analysis. Its thiol group (–SH) allows for site-specific conjugation, making it valuable in understanding protein function and interactions .
Chemical Synthesis and Organic Reactions
The compound serves as a versatile building block in organic synthesis. Its butylthio group can participate in nucleophilic substitution reactions, allowing chemists to create more complex molecules. For instance, it can be used to synthesize amides, amines, and other sulfur-containing compounds. Its reactivity makes it valuable in designing novel organic materials .
Thermodynamic Studies
Researchers have investigated mixtures containing 3-(Butylthio)butan-1-amine to understand thermodynamic properties. These studies involve measuring density (ρ), speed of sound ©, and refractive index (nᴰ) in binary systems. For example, it has been studied in mixtures with N,N-dimethylacetamide (DMA) and other amines. Such data contribute to our understanding of intermolecular interactions and phase behavior .
Corrosion Inhibition
The compound’s thiol functionality makes it a potential corrosion inhibitor. It can form protective layers on metal surfaces, preventing oxidation and corrosion. Researchers explore its effectiveness in protecting metals in aggressive environments, such as seawater or acidic solutions. Understanding its inhibitory properties aids in developing better anti-corrosion coatings .
Biological Applications
3-(Butylthio)butan-1-amine’s lipophilic nature allows it to penetrate cell membranes. Researchers investigate its potential as a drug delivery vehicle or as a precursor for bioconjugates. By attaching specific functional groups to the butylthio moiety, it can be tailored for specific biological targets. Its applications extend to drug development and diagnostics .
Polymer Chemistry
The compound can be incorporated into polymer structures. Its thiol group can participate in polymerization reactions, leading to thioether-containing polymers. These polymers may exhibit unique properties, such as improved mechanical strength or chemical resistance. Researchers explore its use in designing specialty polymers for various applications .
properties
IUPAC Name |
3-butylsulfanylbutan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NS/c1-3-4-7-10-8(2)5-6-9/h8H,3-7,9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJOKXMNJUVAMMB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSC(C)CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701311085 |
Source
|
| Record name | 3-(Butylthio)-1-butanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701311085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Butylthio)butan-1-amine | |
CAS RN |
1119452-40-2 |
Source
|
| Record name | 3-(Butylthio)-1-butanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1119452-40-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Butylthio)-1-butanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701311085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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